Cas no 17272-45-6 (Lanthanum (III) chloride hexahydrate)

• Product Name: Lanthanum (III) chloride hexahydrate
• CAS No: 17272-45-6
• MF: Cl₃H₁₂LaO₆
• MW: 353.356181144714
• MDL: MFCD00149755
• CID: 154223
• Update Time: 2025-05-20

Lanthanum (III) chloride hexahydrate Chemical and Physical Properties

Names and Identifiers

• Lanthanum chloride(LaCl3), hexahydrate (8CI,9CI)
• Lanthanum chloride, hexahydrate
• Lanthanum chloride(LaCl3), hexahydrate (8CI,9CI)0
• lanthanum(3+),trichloride,hexahydrate
• Lanthanumchloride
• Lanthanum trichloride hexahydrate
• LANTHANUM(III) CHLORIDE HEXAHYDRATE
• Lanthanum(Ⅲ) Chloride Hexahydrate
• LANTHANUM CHLORIDE, 99.99%
• Lanthanum(III)chloridehexahydrate(99.9%-La)(REO)
• Lanthanum (III) chloride hexahydrate, 99.9% (REO)
• Lanthanum (III) chloride hexahydrate

• MDL： MFCD00149755
• Inchi： 1S/3ClH.La.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key： CWDUIOHBERXKIX-UHFFFAOYSA-K
• SMILES： [La+3].[Cl-].[Cl-].[Cl-].O.O.O.O.O.O

Computed Properties

• Exact Mass: 351.87600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Reddish or gray crystals or lumps.
• Melting Point: 91°C (dec.)
• PSA: 55.38000
• LogP: 1.68270
• Sensitiveness: Easily absorb moisture
• Solubility: Uncertain

Lanthanum (III) chloride hexahydrate Security Information

• Hazardous Material transportation number：UN 3260 8 / PGIII
• Hazard Category Code： R41;R43;R51/53
• Safety Instruction： S26;S36/37/39;S61
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lanthanum (III) chloride hexahydrate

Lanthanum (III) Chloride Hexahydrate: A Comprehensive Overview

Lanthanum (III) chloride hexahydrate, with the CAS number 17272-45-6, is a rare earth compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as LaCl3·6H2O, is a hydrated form of lanthanum(III) chloride, which is widely used in the fields of materials science, optics, and electronics. The recent advancements in the synthesis and characterization of this compound have further enhanced its potential in cutting-edge technologies.

The structure of lanthanum (III) chloride hexahydrate consists of a central lanthanum ion surrounded by six water molecules and three chloride ions. This arrangement contributes to its unique physical and chemical properties, making it an ideal candidate for applications such as catalysts, phosphors, and optical materials. Recent studies have highlighted its role in the development of high-efficiency LED phosphors, which are critical for energy-saving lighting solutions.

In terms of synthesis, lanthanum (III) chloride hexahydrate can be prepared through various methods, including the reaction of lanthanum oxide with hydrochloric acid followed by crystallization. The optimization of these synthesis techniques has led to higher purity and better-defined crystal structures, which are essential for its performance in advanced applications. For instance, researchers have explored the use of this compound in the production of transparent ceramics, which find applications in laser technology and thermal insulation.

The optical properties of lanthanum (III) chloride hexahydrate are particularly noteworthy. Its ability to emit light at specific wavelengths makes it valuable in fluorescence-based sensors and imaging technologies. Recent breakthroughs in nanotechnology have enabled the creation of lanthanum-based nanoparticles with enhanced optical properties, paving the way for their use in biomedical applications such as drug delivery systems and diagnostic tools.

Moreover, the catalytic activity of lanthanum (III) chloride hexahydrate has been extensively studied. It serves as an effective catalyst in various organic reactions, including esterification and polymerization processes. The development of heterogeneous catalysts based on this compound has significantly improved reaction efficiency and selectivity, making it a valuable asset in the chemical industry.

In conclusion, lanthanum (III) chloride hexahydrate, with its versatile properties and wide range of applications, continues to be a focal point for researchers and industry professionals alike. As advancements in materials science and nanotechnology progress, the potential for this compound to revolutionize existing technologies is immense. Its role in sustainable energy solutions, biomedical innovations, and high-performance materials underscores its importance in shaping the future of science and industry.